Cas no 41947-84-6 (ethyl octadecyl sulfide)

ethyl octadecyl sulfide structure
ethyl octadecyl sulfide structure
Product Name:ethyl octadecyl sulfide
CAS No:41947-84-6
MF:C20H42S
MW:314.612485408783
CID:927573
PubChem ID:12141201
Update Time:2025-04-19

ethyl octadecyl sulfide Chemical and Physical Properties

Names and Identifiers

    • ethyl octadecyl sulfide
    • 1-ethylsulfanyloctadecane
    • SCHEMBL201592
    • 41947-84-6
    • DTXSID00478402
    • Ethyl(octadecyl)sulfane
    • DB-050825
    • Inchi: 1S/C20H42S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-4-2/h3-20H2,1-2H3
    • InChI Key: SCXDNHDZZGVVOL-UHFFFAOYSA-N
    • SMILES: S(CC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 314.30100
  • Monoisotopic Mass: 314.30072251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 18
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.8823 (estimate)
  • Melting Point: 25°C (estimate)
  • Boiling Point: 364.26°C (rough estimate)
  • Refractive Index: 1.4746 (estimate)
  • PSA: 25.30000
  • LogP: 8.00100
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